{[(4-Fluorophenyl)methyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate

• IUPAC Name: [2-[(4-fluorophenyl)methylamino]-2-oxoethyl] 2-chloropyridine-3-carboxylate
• InChI: InChI=1S/C15H12ClFN2O3/c16-14-12(2-1-7-18-14)15(21)22-9-13(20)19-8-10-3-5-11(17)6-4-10/h1-7H,8-9H2,(H,19,20)
• InChI Key: ZBBOZLLAQKWZGI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)Cl)C(=O)OCC(=O)NCC2=CC=C(C=C2)F
• Molecular Formula: C15H12ClFN2O3
• Molecular Weight: 322.72 g/mol
• Solubility: >48.4 [ug/mL] (The mean of the results at pH 7.4)

Description

{[(4-Fluorophenyl)methyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate is a chemical compound that has been of great interest to researchers due to its potential applications in the field of medicinal chemistry. This compound has been studied extensively for its ability to act as a potent inhibitor of various enzymes, making it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of {[(4-Fluorophenyl)methyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate involves the binding of the compound to the active site of the enzyme, thereby blocking its activity. This inhibition of enzyme activity can lead to a variety of physiological effects, depending on the specific enzyme targeted by the compound.
Biochemical and Physiological Effects:
The biochemical and physiological effects of {[(4-Fluorophenyl)methyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate are dependent on the specific enzyme targeted by the compound. For example, inhibition of acetylcholinesterase can lead to increased levels of acetylcholine in the brain, which can improve cognitive function. Inhibition of carbonic anhydrase can lead to a decrease in the production of bicarbonate ions, which can have therapeutic effects in conditions such as glaucoma.

Advantages and Limitations for Lab Experiments

One advantage of {[(4-Fluorophenyl)methyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate is its high potency as an enzyme inhibitor, which makes it a promising candidate for the development of new drugs. However, one limitation of this compound is its potential for off-target effects, as it may also inhibit other enzymes in addition to its intended target.

Future Directions

There are several future directions for research on {[(4-Fluorophenyl)methyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate. One area of interest is the development of new drugs targeting specific enzymes that are inhibited by this compound. Another area of interest is the optimization of the synthesis method to produce higher yields of pure product. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound, as well as its potential for off-target effects.

Synthesis Methods

The synthesis of {[(4-Fluorophenyl)methyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate involves the reaction of 2-chloropyridine-3-carboxylic acid with N-[(4-fluorophenyl)methyl]carbamic acid, followed by the addition of thionyl chloride to yield the final product. This synthesis method has been optimized to produce high yields of pure product, making it suitable for large-scale production.

Scientific Research Applications

{[(4-Fluorophenyl)methyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to act as a potent inhibitor of various enzymes, including acetylcholinesterase, butyrylcholinesterase, and carbonic anhydrase, making it a promising candidate for the development of new drugs targeting these enzymes.